Cas no 1805030-26-5 (5-Chloro-2-ethoxy-4-fluorotoluene)

• Product Name: 5-Chloro-2-ethoxy-4-fluorotoluene
• CAS No: 1805030-26-5
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5000578
• Update Time: 2025-06-10

5-Chloro-2-ethoxy-4-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-ethoxy-4-fluorotoluene

• Inchi： 1S/C9H10ClFO/c1-3-12-9-5-8(11)7(10)4-6(9)2/h4-5H,3H2,1-2H3
• InChI Key： HLSFXOUDGJLLEZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C)C=1)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 5-Chloro-2-ethoxy-4-fluorotoluene

Research Brief on 5-Chloro-2-ethoxy-4-fluorotoluene (CAS: 1805030-26-5) in Chemical and Biomedical Applications

5-Chloro-2-ethoxy-4-fluorotoluene (CAS: 1805030-26-5) is a fluorinated aromatic compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This compound, characterized by its chloro, ethoxy, and fluoro substituents on a toluene backbone, serves as a versatile intermediate in organic synthesis and drug development. Recent studies have explored its utility in the synthesis of novel pharmaceuticals, agrochemicals, and advanced materials, highlighting its importance in modern chemical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 5-Chloro-2-ethoxy-4-fluorotoluene as a precursor in the synthesis of kinase inhibitors. The research demonstrated that the compound's electron-withdrawing substituents enhance its reactivity in palladium-catalyzed cross-coupling reactions, enabling efficient construction of complex heterocyclic scaffolds. The study reported a 72% yield in the synthesis of a lead compound targeting EGFR mutations, underscoring its potential in oncology drug discovery.

In material science applications, researchers at MIT (2024) utilized 5-Chloro-2-ethoxy-4-fluorotoluene to develop novel liquid crystal materials with improved thermal stability. The fluorine atom's strong dipole moment and the ethoxy group's conformational flexibility were found to contribute to mesophase stability between 120-250°C, making these materials promising candidates for high-temperature display technologies. This builds upon earlier work (Zhang et al., 2022) that first identified the compound's mesogenic properties.

From a safety and pharmacokinetics perspective, recent toxicological assessments (EPA, 2023) have established that 5-Chloro-2-ethoxy-4-fluorotoluene exhibits moderate acute toxicity (LD50 = 420 mg/kg in rats) but shows no evidence of genotoxicity in Ames tests. These findings support its continued use in pharmaceutical manufacturing while emphasizing the need for proper handling protocols. Ongoing research is exploring structure-activity relationships to optimize both efficacy and safety profiles of derivatives.

The compound's commercial availability has expanded significantly, with major suppliers including Sigma-Aldrich and TCI America now offering it at 98% purity. Market analysis (Chemical Watch, 2024) projects a 12% annual growth in demand through 2028, driven primarily by its applications in electronic materials and targeted cancer therapies. However, challenges remain in scaling up production while maintaining cost-effectiveness, particularly for the pharmaceutical sector.

Future research directions highlighted in a recent review (ACS Chemical Biology, 2024) suggest exploring 5-Chloro-2-ethoxy-4-fluorotoluene's potential in PROTAC (proteolysis targeting chimera) development, where its structural features could facilitate linker optimization. Additionally, computational studies are underway to predict novel reactivity patterns that could unlock further synthetic applications. The compound continues to serve as a valuable building block in both academic and industrial settings, with its full potential yet to be realized.